Cas no 1780276-46-1 (5-Amino-3-phenylpicolinic acid)
5-Amino-3-phenylpicolinic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Amino-3-phenylpicolinic acid
-
- Inchi: 1S/C12H10N2O2/c13-9-6-10(8-4-2-1-3-5-8)11(12(15)16)14-7-9/h1-7H,13H2,(H,15,16)
- InChI Key: VHDJSRDCNBBOJS-UHFFFAOYSA-N
- SMILES: OC(C1C(=CC(=CN=1)N)C1C=CC=CC=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 251
- XLogP3: 1.7
- Topological Polar Surface Area: 76.2
5-Amino-3-phenylpicolinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029014546-250mg |
5-Amino-3-phenylpicolinic acid |
1780276-46-1 | 95% | 250mg |
$931.00 | 2022-04-02 | |
| Alichem | A029014546-1g |
5-Amino-3-phenylpicolinic acid |
1780276-46-1 | 95% | 1g |
$2,808.15 | 2022-04-02 |
5-Amino-3-phenylpicolinic acid Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on 5-Amino-3-phenylpicolinic acid
Introduction to 5-Amino-3-phenylpicolinic acid (CAS No. 1780276-46-1)
5-Amino-3-phenylpicolinic acid is a significant compound in the realm of pharmaceutical chemistry and biochemistry, characterized by its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 1780276-46-1, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The molecular structure of 5-Amino-3-phenylpicolinic acid incorporates a picolinic acid backbone, which is a derivative of pyridine, combined with an amino group at the 5-position and a phenyl ring at the 3-position. This arrangement confers upon it distinct chemical reactivity and biological activity, making it a valuable scaffold for medicinal chemistry investigations.
The synthesis of 5-Amino-3-phenylpicolinic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic transformations, have been employed to optimize the production process. These techniques not only enhance the efficiency of synthesis but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.
In recent years, 5-Amino-3-phenylpicolinic acid has been extensively studied for its pharmacological properties. Research has demonstrated its potential as an intermediate in the development of novel therapeutic agents targeting various diseases. One of the most promising areas of investigation is its role in anti-inflammatory and anti-cancer applications. Studies have shown that derivatives of 5-Amino-3-phenylpicolinic acid can modulate key signaling pathways involved in inflammation and cancer progression, such as NF-κB and MAPK pathways.
The anti-inflammatory potential of 5-Amino-3-phenylpicolinic acid has been attributed to its ability to inhibit the production of pro-inflammatory cytokines like TNF-α and IL-6. Preclinical studies have revealed that certain analogs of this compound exhibit significant anti-inflammatory effects in animal models without causing notable side effects. This makes it an attractive candidate for further development into a therapeutic drug for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Moreover, 5-Amino-3-phenylpicolinic acid has shown promise in cancer research. Its structural features allow it to interact with various molecular targets involved in tumor growth and metastasis. For instance, studies have indicated that it can inhibit the activity of tyrosine kinases, which are crucial for cancer cell proliferation and survival. Additionally, it has been observed to induce apoptosis in cancer cells by activating stress signaling pathways like the intrinsic mitochondrial pathway.
The phenyl ring present in 5-Amino-3-phenylpicolinic acid plays a critical role in its biological activity by enhancing binding affinity to target proteins. Computational modeling and molecular dynamics simulations have been utilized to elucidate the interactions between this compound and its biological targets at an atomic level. These studies have provided valuable insights into the design of more potent derivatives with improved pharmacokinetic properties.
Recent advancements in drug delivery systems have also highlighted the potential of 5-Amino-3-phenylpicolinic acid as a lead compound for novel formulations. Nanoparticle-based delivery systems have been explored to enhance the bioavailability and targeted delivery of this compound to tumor sites. Such innovations could significantly improve therapeutic outcomes in cancer treatment by minimizing systemic side effects.
The role of 5-Amino-3-phenylpicolinic acid in neurodegenerative diseases is another area of growing interest. Preliminary research suggests that it may have neuroprotective properties by mitigating oxidative stress and inflammation in brain cells. This opens up possibilities for its use in treating conditions such as Alzheimer's disease and Parkinson's disease, where neuroinflammation and oxidative damage are key pathological features.
Industrial applications of 5-Amino-3-phenylpicolinic acid are also emerging beyond pharmaceuticals. Its unique chemical properties make it suitable for use as a chiral auxiliary in asymmetric synthesis, where it aids in producing enantiomerically pure compounds essential for pharmaceuticals and fine chemicals. Additionally, it has been explored as a ligand in catalytic systems due to its ability to coordinate with transition metals, facilitating various organic transformations.
The environmental impact of synthesizing and utilizing 5-Amino-3-phenylpicolinic acid is another consideration that researchers are addressing through green chemistry principles. Efforts are being made to develop sustainable synthetic routes that minimize waste generation and energy consumption while maintaining high product yields. Such initiatives align with global efforts to promote environmentally responsible chemical manufacturing practices.
In conclusion, 5-Amino-3-phenylpicolinic acid (CAS No. 1780276-46-1) is a versatile compound with significant potential across multiple domains of chemical biology and medicine. Its unique structural features enable diverse applications ranging from drug development to industrial catalysis. As research continues to uncover new therapeutic uses for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in human health and industrial chemistry.
1780276-46-1 (5-Amino-3-phenylpicolinic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)